Cas no 19613-02-6 (Narcotine, 2-thiophenecarboxylate)

• Product Name: Narcotine, 2-thiophenecarboxylate
• CAS No: 19613-02-6
• Molecular Formula: C₅H₃O₂S-
• Molecular Weight: 127.14112
• CID: 1388010
• PubChem ID: 73456762

Narcotine, 2-thiophenecarboxylate Properties

Names and Identifiers

• Narcotine, 2-thiophenecarboxylate
• UGISWCQBEPENHX-URBRKQAFSA-N
• EINECS 243-182-9
• 19613-02-6

• InChIKey： UGISWCQBEPENHX-URBRKQAFSA-N
• Inchi： InChI=1S/C22H23NO7.C5H4O2S/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;6-5(7)4-2-1-3-8-4/h5-6,9,17-18H,7-8,10H2,1-4H3;1-3H,(H,6,7)/t17-,18+;/m1./s1
• SMILES： CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.C1=CSC(=C1)C(=O)O

Computed Properties

• Exact Mass: 126.98539
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 541.14065261g/mol
• Heavy Atom Count: 38
• Complexity: 750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 40.13